Cas no 529-19-1 (o-Tolunitrile)

o-Tolunitrile Properties

Names and Identifiers

• 2-Methylbenzonitrile
• 2-Methylbenzenecarbonitrile
• CNT
• ortho-tolunitrile
• o-toluonitrile
• o-toluenenitrile
• 2,3,4-trifluoro bromobenzene
• 2 cyano toluene
• o-Tolunitrile
• o-Tolyl Cyanide
• 2-CYANOTOLUENE
• 2-TOLUNITRILE
• 2-tolylnitrile
• methylbenzonitrile
• O-CYANO TOLUENE
• o-methylbenzonitrile
• o-Methylcyanobenzene
• o-toluic nitrile
• o-Tolylnitrile
• o-Cyanotoluene
• O-TOLYL CYANIDE
• O-METHYLBENZONITRILE
• 2-methyl-benzonitril
• TOLUNITRILE, O-
• SCHEMBL74392
• DTXCID702050
• MFCD00001792
• 1138681-69-2
• FT-0651216
• Benzonitrile, 2-methyl-
• 529-19-1
• T0306
• 2-methyl-benzonitrile
• DTXSID6022050
• orthotolunitrile
• o-Tolunitrile, >=97.0% (GC)
• NCGC00091316-01
• NCGC00091316-02
• EN300-20470
• 3048F2A3KT
• O-TOLUNITRILE-D7
• Tolunitrile
• CHEMBL1361840
• Tox21_200324
• CAS-529-19-1
• NSC 66549
• HMS3039P17
• 1-Cyano-2-methylbenzene
• Q22830837
• F0001-1362
• MLS002415767
• o-tolunitril
• EINECS 208-451-7
• toluonitrile
• UNII-3048F2A3KT
• Benzonitrile, methyl-
• Z104478334
• InChI=1/C8H7N/c1-7-4-2-3-5-8(7)6-9/h2-5H,1H
• AS-56478
• 1-Methyl-2-cyanobenzene
• O-TOLUNITRILE [MI]
• CCRIS 1286
• AI3-17128
• WLN: NCR B1
• AC-3136
• NS00002286
• AMY40128
• AKOS000120443
• SMR001370922
• NCGC00257878-01
• 25550-22-5
• NSC66549
• NSC-66549
• 2-Toluenkarbonitril [Czech]
• A829308
• 2-Toluenkarbonitril
• STL168510
• +Expand

• MDL： MFCD00001792
• InChIKey： NWPNXBQSRGKSJB-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7N/c1-7-4-2-3-5-8(7)6-9/h2-5H,1H3
• SMILES： CC1=CC=CC=C1C#N
• BRN： 1857417

Computed Properties

• Exact Mass: 117.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 117.057849
• Heavy Atom Count: 9
• Complexity: 131
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 1.86668
• PSA: 23.79000
• Merck: 9537
• Refractive Index: n20/D 1.5279(lit.)
  n20/D 1.528
• Water Partition Coefficient: <0.1 g/100 mL at 17 ºC
• Boiling Point: 205°C
• Melting Point: −13-−11 °C (lit.)
  −13-−11 °C
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Color/Form: colorless liquid
• PH: 7 (H2O, 20℃)
• Solubility: Insoluble in water, miscible in alcohol \ ether
• Density: 0.989 g/mL at 25 °C(lit.)

o-Tolunitrile Security Information

• Symbol: GHS07
• RTECS：XV0600000
• WGK Germany：2
• Safety Term：S37;S61
• Safety Instruction： S61-S37
• Packing Group：I; II
• Packing Group：I; II
• Risk Phrases：R38; R52/53
• Dangerous goods sign： Xi
• Hazardous Material transportation number：3276
• Hazard Statement： H315
• Warning Statement： P210-P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 38-52/53
• Signal Word：Warning
• TSCA：Yes
• Explosive Limit：1.1-6.7%(V)

o-Tolunitrile Customs Data

• HS CODE：29269095
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides